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Compound of Interest

Compound Name: Senexin A

Cat. No.: B610785 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Senexin A, a potent inhibitor of cyclin-

dependent kinases 8 and 19 (CDK8/19).

Senexin A is classified as harmful if swallowed, in contact with skin, or if inhaled, and it can

cause serious skin and eye irritation[1]. Adherence to proper disposal procedures is critical to

mitigate potential risks to personnel and the environment.

Key Safety and Handling Information
Before handling Senexin A, it is crucial to be familiar with its safety profile and storage

requirements. The following table summarizes key quantitative and qualitative safety data.
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Parameter Value/Instruction Source

Hazard Codes
H302, H312, H332, H315,

H319
[1]

Signal Word Warning [1]

Hazard Statements

Harmful if swallowed, in

contact with skin or if inhaled.

Causes skin irritation. Causes

serious eye irritation.

[1]

Recommended Storage

Long-term: -20°C; Short-term:

2-8°C. Keep container tightly

closed in a dry and well-

ventilated place.

[2][3]

Solubility in DMSO ≥ 100 mg/mL [4][5]

Experimental Protocols: Disposal Procedures
The recommended procedure for the disposal of Senexin A, whether in solid form or in

solution, is to treat it as hazardous chemical waste. Do not dispose of Senexin A down the

drain[6].

Step-by-Step Disposal Guide:

Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you

are wearing appropriate PPE, including a lab coat, nitrile gloves, and safety glasses with side

shields[2].

Solid Waste:

Carefully sweep up any solid Senexin A, avoiding the creation of dust[2].

Place the solid waste into a clearly labeled, sealed container suitable for hazardous

chemical waste.

Solutions:
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Collect all solutions containing Senexin A in a designated, leak-proof, and clearly labeled

hazardous waste container.

Do not mix with incompatible waste streams. While specific incompatibilities for Senexin A
are not listed, it is good practice to avoid mixing with strong oxidizing or reducing agents,

strong acids, or strong alkalis[2].

Contaminated Materials:

Dispose of any materials that have come into contact with Senexin A, such as pipette tips,

tubes, and gloves, as hazardous chemical waste.

Place these items in a designated, sealed container.

Decontamination:

Thoroughly decontaminate any surfaces or non-disposable equipment that may have

come into contact with Senexin A. Use a suitable laboratory detergent and rinse

thoroughly.

Waste Pickup:

Arrange for the collection of the hazardous waste by your institution's authorized chemical

waste management service. Follow all institutional and local regulations for hazardous

waste disposal.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Senexin A.
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Caption: Workflow for the safe disposal of Senexin A waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of Senexin A, minimizing risks and maintaining a safe research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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